Cas no 1807136-89-5 (5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine
• CAS No: 1807136-89-5
• MF: C₈H₇ClF₂IN
• MW: 317.502160310745
• CID: 4893414
• Update Time: 2025-06-08

5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine

• Inchi： 1S/C8H7ClF2IN/c1-4-6(7(10)11)5(2-9)3-13-8(4)12/h3,7H,2H2,1H3
• InChI Key： HSKPKZWCLVEWOY-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(C(F)F)=C(C=N1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine

Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine (CAS No. 1807136-89-5)

5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine, identified by its CAS number 1807136-89-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of a chloromethyl group, a difluoromethyl group, and an iodo substituent, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The chloromethyl group in 5-(chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine serves as a crucial functional handle for further chemical modifications. This moiety can participate in nucleophilic addition reactions, allowing for the introduction of various pharmacophores or bioisosteres. Such reactivity is highly valuable in medicinal chemistry, where the exploration of novel molecular structures is essential for developing drugs with improved efficacy and reduced side effects.

The difluoromethyl group is another key feature of this compound. Difluoromethylation is a powerful strategy in synthetic organic chemistry that has been widely employed to enhance the metabolic stability and lipophilicity of drug candidates. The presence of two fluorine atoms at the methyl position can significantly influence the electronic properties and steric environment of the molecule, thereby affecting its biological activity. Recent studies have demonstrated that difluoromethyl-containing compounds often exhibit enhanced binding affinity to biological targets, making them attractive candidates for drug development.

The iodo substituent in 5-(chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine provides another avenue for further functionalization. Iodine atoms are commonly used in synthetic chemistry as handles for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools for constructing complex molecular architectures and have been extensively utilized in the synthesis of natural products, agrochemicals, and pharmaceuticals. The ability to introduce diverse substituents via cross-coupling reactions makes this compound a valuable building block in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents targeting cancer and inflammatory diseases. The structural motifs present in 5-(chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine, particularly the combination of halogenated pyridine rings and functionalized alkyl groups, aligns well with the current trends in oncology research. For instance, halogenated pyridines have been reported to exhibit inhibitory activity against various kinases and other enzymes involved in cancer cell proliferation. Additionally, compounds containing difluoromethyl groups have shown promise as antiviral and anti-inflammatory agents.

The synthesis of 5-(chloromethyl)-4-(difluoromethyl)-2--3-methylpyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, is often necessary to achieve the desired product with minimal side reactions. These synthetic strategies not only highlight the complexity of modern organic synthesis but also underscore the importance of innovative methodologies in pharmaceutical research.

The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational approaches, such as molecular docking and quantum mechanical calculations, have been used to predict the binding interactions between 5-(

In vitro experiments have further validated the biological significance of this compound. Initial screening assays have revealed that derivatives of 5-(chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine exhibit inhibitory activity against several enzymes implicated in disease pathways. For example, certain analogs have demonstrated potent inhibition of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, preclinical studies have indicated that these compounds may modulate inflammatory pathways by interacting with specific signaling molecules.

The development of novel synthetic routes for 5-(chloromethyl)-4-(difluoromethyl)-2-iodo-3-methylpyridine has also been a focus of recent research efforts. Researchers have explored alternative methodologies to improve scalability and sustainability while maintaining high chemical yields. Green chemistry principles have been integrated into these processes to minimize waste generation and reduce environmental impact. Such advancements are crucial for ensuring that pharmaceutical compounds can be produced efficiently without compromising ecological standards.

The future prospects for this compound are promising, with ongoing investigations aimed at expanding its therapeutic applications. By leveraging cutting-edge synthetic strategies and interdisciplinary collaborations between chemists, biologists, and pharmacologists, new derivatives with enhanced properties are being developed. These efforts hold great potential for addressing unmet medical needs and improving patient outcomes across various disease areas.